Cas no 1805376-78-6 (2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805376-78-6
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4873940
• Update Time: 2025-07-21

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5Cl2F2NO/c9-2-5-1-4(3-14)6(8(11)12)7(10)13-5/h1,3,8H,2H2
• InChI Key： RRDOBZNPHGBKGT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C=O)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

Recent Advances in the Study of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1805376-78-6)

The compound 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1805376-78-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functionalized substituents, has demonstrated promising potential as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its applications in agrochemicals and pharmaceuticals, particularly in the development of fungicides and enzyme inhibitors.

One of the most notable advancements in this area is the utilization of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde as a precursor in the synthesis of next-generation fungicides. Researchers have successfully leveraged its reactive chloromethyl and difluoromethyl groups to create derivatives with enhanced antifungal activity. A 2023 study published in the Journal of Agricultural and Food Chemistry highlighted its efficacy against Fusarium species, which are notorious for causing crop diseases. The study reported a significant reduction in fungal growth at low concentrations, suggesting its potential as a sustainable alternative to conventional fungicides.

In addition to its agrochemical applications, this compound has also shown promise in medicinal chemistry. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its role as a scaffold for designing enzyme inhibitors. The study demonstrated that derivatives of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde could selectively inhibit key enzymes involved in inflammatory pathways, offering a potential therapeutic avenue for treating chronic inflammatory diseases. The researchers employed molecular docking studies to elucidate the binding interactions, providing valuable insights for future drug design.

The synthetic pathways for 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde have also been optimized in recent years. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. The new protocol reduced the use of hazardous reagents and improved overall yield, making it more feasible for industrial-scale applications. This development is particularly significant for manufacturers aiming to incorporate this compound into large-scale production processes.

Despite these advancements, challenges remain in the broader adoption of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde. Issues such as stability under varying environmental conditions and potential toxicity profiles require further investigation. Ongoing research is addressing these concerns, with preliminary data suggesting that structural modifications could mitigate some of these limitations. Collaborative efforts between academic institutions and industry players are expected to drive innovation in this area, paving the way for new applications.

In conclusion, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1805376-78-6) represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Its unique chemical properties and recent methodological improvements underscore its potential as a cornerstone for developing novel solutions to pressing global challenges. Future studies will likely expand its applications, solidifying its role in the chemical biology and medicinal chemistry landscapes.